Cas no 1807068-37-6 (Thiophene, 3-(chloromethyl)-4-fluoro-)

• Product Name: Thiophene, 3-(chloromethyl)-4-fluoro-
• CAS No: 1807068-37-6
• MF: C₅H₄ClFS
• MW: 150.601662635803
• CID: 6402051
• PubChem ID: 130969019
• Update Time: 2025-11-07

Thiophene, 3-(chloromethyl)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-(chloromethyl)-4-fluoro-
• 1807068-37-6
• EN300-7466145
• 3-(Chloromethyl)-4-fluorothiophene

• Inchi： 1S/C5H4ClFS/c6-1-4-2-8-3-5(4)7/h2-3H,1H2
• InChI Key： TZEKRBAGZVHEEI-UHFFFAOYSA-N
• SMILES： C1SC=C(F)C=1CCl

Computed Properties

• Exact Mass: 149.9706272g/mol
• Monoisotopic Mass: 149.9706272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 183.6±25.0 °C(Predicted)

Additional information on Thiophene, 3-(chloromethyl)-4-fluoro-

Comprehensive Overview of Thiophene, 3-(chloromethyl)-4-fluoro- (CAS No. 1807068-37-6) and Its Applications

Thiophene, 3-(chloromethyl)-4-fluoro- (CAS No. 1807068-37-6) is a fluorinated and chloromethyl-substituted thiophene derivative that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the heterocyclic aromatic family, characterized by its sulfur-containing five-membered ring structure. The presence of both fluorine and chloromethyl functional groups enhances its reactivity, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules.

In recent years, the demand for fluorinated thiophene derivatives has surged due to their unique electronic properties and applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are particularly interested in 3-(chloromethyl)-4-fluoro-thiophene for its potential role in designing high-performance polymers and small-molecule drugs. Its ability to act as a building block for drug discovery is underscored by the growing trend of targeted therapeutics and precision medicine.

The synthesis of Thiophene, 3-(chloromethyl)-4-fluoro- typically involves multi-step reactions, including halogenation and functional group modifications. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound, ensuring compliance with industry standards.

From an environmental and regulatory perspective, sustainable synthesis of fluorinated compounds is a hot topic. Innovations in green chemistry aim to reduce waste and energy consumption during production. Companies and researchers are increasingly adopting eco-friendly solvents and catalytic processes to align with global ESG (Environmental, Social, and Governance) goals.

In the pharmaceutical sector, 3-(chloromethyl)-4-fluoro-thiophene is investigated for its role in kinase inhibitors and anticancer agents. The fluorine atom is known to enhance metabolic stability and bioavailability, while the chloromethyl group offers a handle for further derivatization. These attributes make it a valuable scaffold in medicinal chemistry, particularly for orphan drugs and rare disease treatments.

Market trends indicate a rising interest in custom synthesis and contract manufacturing of specialized intermediates like CAS No. 1807068-37-6. Pharmaceutical companies and research institutions are outsourcing complex syntheses to CDMOs (Contract Development and Manufacturing Organizations) to accelerate R&D timelines. This compound’s niche applications in agrochemicals and electronic materials further diversify its commercial potential.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of Thiophene, 3-(chloromethyl)-4-fluoro- is critical. Computational tools like molecular docking and QSAR modeling are leveraged to predict its interactions and optimize derivatives. Such approaches align with the broader shift toward AI-driven drug discovery and digital chemistry platforms.

In summary, Thiophene, 3-(chloromethyl)-4-fluoro- (CAS No. 1807068-37-6) exemplifies the intersection of chemical innovation and multidisciplinary applications. Its relevance in life sciences, materials engineering, and sustainable technology positions it as a compound of enduring scientific and industrial value.